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Compound of Interest

Compound Name: (S)-2-(benzyloxy)propan-1-ol

Cat. No.: B018841 Get Quote

Essential Safety and Handling Guide for (S)-2-
(benzyloxy)propan-1-ol
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling (S)-2-(benzyloxy)propan-1-ol, including detailed personal protective

equipment (PPE) requirements, safe handling procedures, and a comprehensive disposal plan.

Adherence to these protocols is critical for minimizing risks and ensuring regulatory

compliance.

Hazard Summary and Personal Protective
Equipment
(S)-2-(benzyloxy)propan-1-ol is a combustible liquid that can cause skin and eye irritation,

and may cause respiratory irritation. It is also harmful if swallowed.[1] The following table

summarizes the key hazard information and the required personal protective equipment.
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Hazard
Classification

GHS Pictogram Signal Word
Personal Protective
Equipment (PPE)

Acute Toxicity 4 (Oral)
GHS07 (Exclamation

Mark)
Warning

Eyeshields,

Faceshield, Chemical-

resistant gloves (e.g.,

Nitrile), Type ABEK

(EN14387) respirator

filter, Laboratory coat

Skin Irritant 2

Eye Irritant 2

Specific Target Organ

Toxicity

- Single Exposure 3

(Respiratory system)

Safe Handling and Storage protocols
Proper handling and storage are crucial to prevent accidents and exposure.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][3]

Avoid contact with skin and eyes. In case of contact, immediately flush the affected area with

water for at least 15 minutes.[4][5][6][7]

Wear the appropriate personal protective equipment at all times.

Keep away from open flames, sparks, and other sources of ignition as it is a combustible

liquid.[1][3]

Use non-sparking tools and explosion-proof equipment when handling large quantities.[4][8]
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Ground and bond containers when transferring the material to prevent static discharge.[3][4]

[8]

Avoid inhalation of vapors. If inhalation occurs, move to fresh air.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4][8]

Store away from incompatible materials such as strong oxidizing agents.

The storage class for this chemical is 10: Combustible liquids.[1]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling (S)-2-
(benzyloxy)propan-1-ol in a laboratory setting.
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Figure 1. Experimental workflow for (S)-2-(benzyloxy)propan-1-ol.

Disposal Plan
Proper disposal of (S)-2-(benzyloxy)propan-1-ol and its contaminated waste is essential to

protect the environment and comply with regulations.

Step-by-Step Disposal Procedure:
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Waste Segregation: (S)-2-(benzyloxy)propan-1-ol is a non-halogenated organic compound.

All waste containing this chemical should be collected in a designated, properly labeled

"Non-Halogenated Organic Waste" container.[9][10][11][12][13] Do not mix with halogenated

solvents or other incompatible waste streams.

Container Management: Use a chemically resistant container with a secure, tight-fitting lid.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name.

Accumulation: Store the waste container in a designated satellite accumulation area within

the laboratory. Keep the container closed except when adding waste.

Spill Management: In case of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand). The contaminated absorbent material must be collected and disposed of

as hazardous waste.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal company.

The logical flow for the disposal of (S)-2-(benzyloxy)propan-1-ol is illustrated in the diagram

below.
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Figure 2. Disposal workflow for (S)-2-(benzyloxy)propan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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